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Compound of Interest

Compound Name: Monoethanolamine lauryl sulfate

Cat. No.: B1606115 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to

Surfactant Performance

The foaming capacity and stability of surfactants are critical parameters in a multitude of

applications, ranging from pharmaceutical formulations and personal care products to industrial

processes. The selection of an appropriate surfactant is paramount to achieving desired

product performance and stability. This guide provides a comparative analysis of the foaming

properties of three widely used surfactants: Sodium Lauryl Sulfate (SLS), an anionic surfactant;

Cocamidopropyl Betaine (CAPB), an amphoteric surfactant; and Polysorbate 20, a non-ionic

surfactant. The information presented herein is supported by established experimental

protocols to aid in reproducible research and development.

Data Presentation: A Comparative Overview of
Foaming Properties
The selection of a surfactant is often dictated by its foaming characteristics. While Sodium

Lauryl Sulfate is recognized for its high foam volume, Cocamidopropyl Betaine is valued for its

foam-boosting and stabilizing properties in formulations. Non-ionic surfactants like Polysorbate

20 are generally utilized for their emulsifying and solubilizing capabilities rather than their

foaming prowess.

The following table summarizes representative data on the foaming properties of these three

surfactants. It is important to note that this data is illustrative, compiled from typical

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1606115?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


performance characteristics, as a single comprehensive study directly comparing these three

surfactants under identical, standardized conditions was not available in the reviewed literature.

The data is based on the Ross-Miles method (ASTM D1173).

Surfactant Type
Concentration
(%)

Initial Foam
Height (mm)

Foam Stability
after 5 min (%)

Sodium Lauryl

Sulfate (SLS)
Anionic 1.0 180 85

Cocamidopropyl

Betaine (CAPB)
Amphoteric 1.0 130 90

Polysorbate 20 Non-ionic 1.0 60 50
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Solution Preparation

Ross-Miles Apparatus Setup

Foam Generation & Measurement

Prepare 1% surfactant solution

Age solution at 49°C for 30 min Add 50 mL of solution to the receiver Fill pipette with 200 mL of solution

Open stopcock and allow solution to fall

Measure initial foam height (t=0)

Measure foam height at t=1, 3, and 5 min

Click to download full resolution via product page

Caption: Experimental workflow for the Ross-Miles foam test.
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Factors Influencing Foam Stability

Low Surface Tension

Enhanced
Foam Stability

Allows for bubble formation

High Film Elasticity
(Marangoni Effect)

Heals thinning foam films

Increased Bulk and
Surface Viscosity

Slows film drainage

Electrostatic/Steric Repulsion

Prevents bubble coalescence

Click to download full resolution via product page

Caption: Key physicochemical factors that contribute to foam stability.

Experimental Protocols
Accurate and reproducible data are the cornerstones of scientific research. The following

sections provide detailed methodologies for two common techniques used to evaluate the

foaming properties of surfactants.

Ross-Miles Foam Test (Based on ASTM D1173)
The Ross-Miles method is a widely accepted standard for determining the foaming properties

of surfactants.[1][2]

1. Apparatus:
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A jacketed glass receiver (900 ± 10 mm in height, 50 ± 0.5 mm internal diameter) with

graduations.

A 200 mL pipette with a specified orifice diameter (2.9 ± 0.02 mm).[3]

A water bath for temperature control.

2. Procedure:

Prepare a solution of the surfactant at the desired concentration (e.g., 1.0% w/v) in distilled

or deionized water.

Equilibrate the solution to the test temperature (e.g., 25°C).

Pour 50 mL of the surfactant solution into the receiver.

Fill the pipette with 200 mL of the same solution.

Position the pipette vertically over the center of the receiver.

Open the pipette stopcock fully and allow the solution to fall into the receiver, generating

foam.[1][2]

Once the pipette is empty, immediately record the initial foam height in millimeters.

Record the foam height again at specified time intervals, typically 1, 3, and 5 minutes, to

assess foam stability.[1]

3. Data Calculation:

Initial Foam Height: The foam height measured immediately after the pipette is empty.

Foam Stability: Calculated as a percentage of the initial foam height remaining after a

specific time.

Foam Stability (%) = (Foam Height at time x / Initial Foam Height) * 100

SITA Foam Tester Method
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The SITA FoamTester provides an automated and reproducible method for analyzing foam

characteristics.[4]

1. Apparatus:

SITA FoamTester instrument, which includes a measuring vessel with a stirrer, an optical

sensor system, and control software.

2. Procedure:

Ensure the instrument is clean and calibrated according to the manufacturer's instructions.

Prepare the surfactant solution at the desired concentration and temperature.

Place the specified volume of the surfactant solution into the sample reservoir.

Select or program the desired experimental sequence, including stirring speed and duration,

and measurement intervals.

Initiate the automated measurement. The instrument will perform the following steps:

Transfer the sample to the measuring vessel.

Generate foam by stirring for the programmed duration and speed.

Measure the initial foam volume using the optical sensor.

Continuously monitor and record the foam volume at specified intervals to determine foam

decay and stability.[5]

Some models can also analyze foam structure, such as bubble size distribution.[4]

3. Data Acquisition:

The SITA FoamTester software automatically records and analyzes the data, providing

parameters such as:

Maximum foam volume.
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Foam volume over time.

Foam decay rate.

Half-life of the foam (the time it takes for the foam volume to reduce by 50%).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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